Cas no 124420-67-3 (Pyrimidine,2-chloro-4-(2-chloro-1,1-dimethylethyl)-)

• Product Name: Pyrimidine,2-chloro-4-(2-chloro-1,1-dimethylethyl)-
• CAS No: 124420-67-3
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 199497
• PubChem ID: 180247
• Update Time: 2025-04-19

Pyrimidine,2-chloro-4-(2-chloro-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-chloro-4-(2-chloro-1,1-dimethylethyl)-
• 2-chloro-4-(1-chloro-2-methylpropan-2-yl)pyrimidine
• 124420-67-3
• DTXSID50154365

• Inchi： 1S/C8H10Cl2N2/c1-8(2,5-9)6-3-4-11-7(10)12-6/h3-4H,5H2,1-2H3
• InChI Key： PFVPERPXMDKGQY-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C1C=CN=C(N=1)Cl

Computed Properties

• Exact Mass: 204.0223
• Monoisotopic Mass: 204.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.236
• Boiling Point: 318.8°C at 760 mmHg
• Flash Point: 176.1°C
• Refractive Index: 1.521
• PSA: 25.78